Cas no 1150561-77-5 (2-(Methoxycarbonyl)ethylboronic acid, pinacol ester)

• Product Name: 2-(Methoxycarbonyl)ethylboronic acid, pinacol ester
• CAS No: 1150561-77-5
• MF: C₁₀H₁₉BO₄
• MW: 214.066463708878
• MDL: MFCD10700159
• CID: 856716
• PubChem ID: 46739293
• Update Time: 2025-05-24

2-(Methoxycarbonyl)ethylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• methyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)propanoate
• 2-(Methoxycarbonyl)ethylboronic acid, pinacol ester
• 3-Methoxy-3-oxopropyl-1-boronic acid pinacol ester
• C-2189
• Methyl 3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl) propionate
• methyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-propanoate
• METHYL 3-(4,4,5,5-TETRAMETHYL-[1,3,2]DIOXABOROLAN-2-YL)PROPIONATE
• C10H19BO4
• SWDXLJYTYJQFJI-UHFFFAOYSA-N
• BCP18825
• FCH1747619
• OR361330
• AK175338
• 3-Methoxy-3-oxopropyl-1-boron
• 2-(Methoxycarbonyl)ethylboronic acid,pinacol ester
• ZB0268
• A
• CS-0153820
• methyl3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)propanoate
• SY066282
• 2-(Methoxycarbonyl)ethylboronic acid pinacol ester
• W13748
• METHYL 3-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PROPANOATE
• MFCD10700159
• Z1509490030
• 1,3,2-Dioxaborolane-2-propanoic acid, 4,4,5,5-tetramethyl-, methyl ester
• SCHEMBL15300105
• DB-354965
• EN300-1179999
• AWB56177
• DTXSID00674907
• 1150561-77-5
• AS-72900
• 3-Methoxy-3-oxopropylboronic Acid Pinacol Ester
• AKOS025293603
• J-003246

• MDL： MFCD10700159
• Inchi： 1S/C10H19BO4/c1-9(2)10(3,4)15-11(14-9)7-6-8(12)13-5/h6-7H2,1-5H3
• InChI Key： SWDXLJYTYJQFJI-UHFFFAOYSA-N
• SMILES： O1B(CCC(=O)OC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 214.13800
• Monoisotopic Mass: 214.1376392g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8

Experimental Properties

• PSA: 44.76000
• LogP: 1.64170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters

Additional information on 2-(Methoxycarbonyl)ethylboronic acid, pinacol ester

Comprehensive Guide to 2-(Methoxycarbonyl)ethylboronic acid, pinacol ester (CAS No. 1150561-77-5)

2-(Methoxycarbonyl)ethylboronic acid, pinacol ester (CAS No. 1150561-77-5) is a highly versatile boronic ester compound widely used in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of organoboron reagents, which are pivotal in modern Suzuki-Miyaura cross-coupling reactions. Its unique structure, featuring a methoxycarbonyl group and a pinacol-protected boronic ester, makes it an essential building block for constructing complex molecules.

In recent years, the demand for boronic acid derivatives like 2-(Methoxycarbonyl)ethylboronic acid, pinacol ester has surged due to their applications in drug discovery and agrochemical development. Researchers frequently search for "boronic ester reactivity" or "pinacol boronic ester synthesis" to optimize their workflows. This compound’s stability under ambient conditions and compatibility with diverse reaction conditions make it a preferred choice for high-throughput screening and medicinal chemistry projects.

One of the key advantages of 2-(Methoxycarbonyl)ethylboronic acid, pinacol ester is its role in C-C bond formation. The Suzuki coupling reaction, a cornerstone of green chemistry, relies heavily on such boronate esters. Environmental concerns and the push for sustainable synthesis have driven interest in "eco-friendly cross-coupling reagents," positioning this compound as a valuable tool for reducing hazardous waste in labs.

From a technical perspective, the CAS No. 1150561-77-5 identifier ensures precise tracking in chemical databases and regulatory compliance. Laboratories often query "boronic acid pinacol ester solubility" or "storage conditions for boronate esters" to maintain compound integrity. Proper handling in anhydrous environments and storage at low temperatures are recommended to preserve its reactivity.

Beyond synthetic chemistry, 2-(Methoxycarbonyl)ethylboronic acid, pinacol ester has garnered attention in material science for designing organic electronic devices. Its incorporation into π-conjugated systems enhances charge transport properties, aligning with trends in "organic photovoltaics" and "flexible electronics." Innovators exploring "boron-based polymers" frequently reference this compound’s modular functionality.

In summary, 2-(Methoxycarbonyl)ethylboronic acid, pinacol ester (CAS No. 1150561-77-5) bridges multiple disciplines, from catalysis to advanced materials. Its adaptability to microwave-assisted synthesis and compatibility with bioconjugation techniques further expand its utility. As industries prioritize "efficient synthetic routes" and "functional group tolerance," this compound remains a cornerstone of innovation.